Cas no 1803900-90-4 (Methyl 5-Bromo-2-fluoro-1H-benzimidazole-4-acetate)

• Product Name: Methyl 5-Bromo-2-fluoro-1H-benzimidazole-4-acetate
• CAS No: 1803900-90-4
• MF: C₁₀H₈BrFN₂O₂
• MW: 287.085124969482
• CID: 4824595
• Update Time: 2025-06-08

Methyl 5-Bromo-2-fluoro-1H-benzimidazole-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-Bromo-2-fluoro-1H-benzimidazole-4-acetate

• Inchi： 1S/C10H8BrFN2O2/c1-16-8(15)4-5-6(11)2-3-7-9(5)14-10(12)13-7/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： LCJVEFQGELZHNB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1CC(=O)OC)N=C(N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.4
• Topological Polar Surface Area: 55

Additional information on Methyl 5-Bromo-2-fluoro-1H-benzimidazole-4-acetate

Comprehensive Introduction to Methyl 5-Bromo-2-fluoro-1H-benzimidazole-4-acetate (CAS No. 1803900-90-4)

Methyl 5-Bromo-2-fluoro-1H-benzimidazole-4-acetate (CAS No. 1803900-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, which includes a bromine and fluorine substitution, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1803900-90-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Its structural features, such as the methyl ester group and the benzimidazole core, contribute to its reactivity and versatility in organic synthesis. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for targeted therapies, aligning with the growing demand for precision medicine and personalized treatment options.

In the context of green chemistry, Methyl 5-Bromo-2-fluoro-1H-benzimidazole-4-acetate has been explored for its potential in sustainable synthesis routes. With increasing focus on environmentally friendly processes, researchers are investigating catalytic methods to reduce waste and improve yield. This aligns with global trends toward sustainable pharmaceuticals and green manufacturing, topics frequently searched in academic and industrial circles.

Another area of interest is the compound's utility in proteomics and biomarker discovery. Its ability to modulate protein interactions makes it a candidate for studying cell signaling pathways, a hot topic in cancer research and neurodegenerative diseases. Online searches often revolve around "benzimidazole derivatives in drug development" or "fluorinated compounds in medicinal chemistry," reflecting the compound's relevance in cutting-edge science.

From a commercial perspective, CAS 1803900-90-4 is supplied by specialized chemical manufacturers under strict quality control protocols. Its purity and stability are critical for reproducibility in research, a concern frequently raised in forums and scientific communities. Analytical techniques like HPLC and NMR are routinely employed to verify its specifications, ensuring compliance with Good Laboratory Practice (GLP) standards.

In summary, Methyl 5-Bromo-2-fluoro-1H-benzimidazole-4-acetate represents a convergence of innovation in organic synthesis, drug design, and sustainable chemistry. Its multifaceted applications and alignment with trending scientific inquiries make it a compound of enduring interest. For researchers seeking high-purity intermediates or exploring novel therapeutic scaffolds, this molecule offers a promising avenue for advancement.